1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate

• IUPAC Name: [1-[(2,5-dimethoxyphenyl)methyl]piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone;oxalic acid
• InChI: InChI=1S/C25H33N3O3.C2H2O4/c1-30-23-8-9-24(31-2)21(18-23)19-26-12-10-20(11-13-26)25(29)28-16-14-27(15-17-28)22-6-4-3-5-7-22;3-1(4)2(5)6/h3-9,18,20H,10-17,19H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: SDEHCGTUKIKDFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H35N3O7
• Molecular Weight: 513.6 g/mol

Description

1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate, also known as CP-55940, is a synthetic cannabinoid that is commonly used in scientific research. This compound is known to interact with the cannabinoid receptors in the brain and has been the subject of numerous studies over the years.

Mechanism of Action

1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate binds to the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This system is involved in regulating various physiological processes throughout the body. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This can result in various physiological effects such as pain relief, appetite stimulation, and mood elevation. When this compound binds to the CB2 receptor, it can modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce pain, stimulate appetite, and elevate mood. It has also been shown to have anti-inflammatory effects and can modulate the immune response. However, the exact effects of this compound can vary depending on the dose and route of administration.

Advantages and Limitations for Lab Experiments

One advantage of 1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate is that it is a potent and selective cannabinoid receptor agonist, which makes it a useful tool for studying the endocannabinoid system. It has also been shown to have a long half-life, which allows for longer experiments. However, one limitation of this compound is that it can be difficult to obtain and is relatively expensive. It can also have varying effects depending on the dose and route of administration, which can make it difficult to interpret results.

Future Directions

There are many future directions for research on 1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate. One area of interest is studying the effects of this compound on different physiological systems, such as the cardiovascular system and the reproductive system. Another area of interest is studying the effects of this compound on different disease states, such as chronic pain and inflammation. Additionally, there is a need for more research on the optimal dose and route of administration for this compound in different experimental models. Finally, there is a need for more research on the safety and potential side effects of this compound, as well as its potential for abuse and addiction.

Scientific Research Applications

1-{[1-(2,5-dimethoxybenzyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine oxalate is commonly used in scientific research to study the effects of cannabinoids on the brain and body. It has been shown to interact with both the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological processes such as appetite, pain, mood, and memory. This compound has also been used to study the effects of cannabinoids on the immune system and inflammation.